
DL-Serine Hydrazide Hydrochloride: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: DL-serine hydrazide Hydrochloride

CAS No.: 25317-90-2

Cat. No.: B1310253

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties, synthesis,

and known applications of DL-serine hydrazide hydrochloride. The information is intended to

support research, development, and application of this versatile chemical compound.

Core Chemical and Physical Properties
DL-serine hydrazide hydrochloride is a white to off-white crystalline solid. It is the

hydrochloride salt of DL-serine hydrazide, a derivative of the amino acid serine. The "DL"

designation indicates that it is a racemic mixture, containing equal amounts of the D- and L-

enantiomers.[1] The presence of the hydrochloride salt enhances its stability and solubility in

aqueous solutions.[1]
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Property Value Source(s)

Appearance
White to off-white

solid/crystalline powder

Melting Point >183 °C (decomposes) [2]

Solubility Soluble in water and methanol.

Storage Temperature
Room temperature, under inert

atmosphere.

Chemical Identifiers and Molecular Data
Identifier/Datum Value Source(s)

CAS Number 55819-71-1 [3]

Molecular Formula C₃H₁₀ClN₃O₂ [3]

Molecular Weight 155.58 g/mol [3]

IUPAC Name

2-amino-3-

hydroxypropanehydrazide;hydr

ochloride

[3]

SMILES C(C(C(=O)NN)N)O.Cl [3]

InChI Key
JNWGUZKRVDKZBI-

UHFFFAOYSA-N

Synthesis and Manufacturing
DL-serine hydrazide hydrochloride is primarily synthesized from DL-serine. A common

industrial method involves a two-step process:

Esterification: DL-serine is reacted with an alcohol, typically methanol, in the presence of an

acid catalyst (like thionyl chloride) to form the corresponding methyl ester hydrochloride.

Hydrazinolysis: The serine methyl ester is then treated with hydrazine hydrate to yield DL-

serine hydrazide. The final hydrochloride salt is obtained through the addition of hydrochloric
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acid.[4]

Experimental Protocols
The most prominent application of DL-serine hydrazide hydrochloride is as a key

intermediate in the synthesis of Benserazide hydrochloride, a peripherally-acting DOPA

decarboxylase inhibitor used in the management of Parkinson's disease.[5][6]

Synthesis of Benserazide Hydrochloride from DL-Serine
Hydrazide Hydrochloride
There are two primary synthetic routes for the preparation of Benserazide hydrochloride from

DL-serine hydrazide hydrochloride: a two-step synthesis involving a hydrazone intermediate

and a more streamlined one-pot synthesis.

1. Two-Step Synthesis via Hydrazone Intermediate

This method involves the initial formation of a hydrazone by condensation, followed by its

reduction.

Step 1: Condensation to form Hydrazone

DL-serine hydrazide hydrochloride is reacted with 2,3,4-trihydroxybenzaldehyde to form

the hydrazone intermediate, (E)-2-amino-3-hydroxy-N'-(2,3,4-

trihydroxybenzylidene)propanehydrazide hydrochloride.

Protocol:

To a reaction vessel, add 2,3,4-trihydroxybenzaldehyde to a suitable solvent such as

N,N-Dimethylformamide (DMF) and stir at ambient temperature until a clear solution is

formed.

Add DL-serine hydrazide hydrochloride to the solution.

Heat the reaction mixture to between 35-50°C and continue stirring.

The reaction progress can be monitored by High-Performance Liquid Chromatography

(HPLC). The reaction is typically complete within approximately 2 hours at 50°C.
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The resulting mixture containing the hydrazone intermediate can be filtered and used

directly in the subsequent step.

Step 2: Reduction of the Hydrazone

The formed hydrazone is then reduced to yield Benserazide. A common method for this

reduction is catalytic hydrogenation.

Protocol:

Charge a hydrogenation reactor with a suitable catalyst, such as Palladium on carbon

(Pd/C).

Flush the reactor multiple times with an inert gas (e.g., nitrogen).

Transfer the filtrate containing the hydrazone intermediate from the previous step into

the reactor.

Pressurize the reactor with hydrogen gas (typically 1-3 bar) at ambient temperature.

Upon completion of the reaction, the final product, Benserazide hydrochloride, can be

isolated and purified.

2. One-Pot Synthesis

This approach combines the condensation and reduction steps into a single reaction vessel,

which can improve operational efficiency.

Protocol:

To a reaction vessel, add DL-serine hydrazide hydrochloride, a catalyst (e.g., 2.5%

Pd/C), and molecular sieves in a solvent such as isopropanol.

Heat the mixture to approximately 40°C.

Evacuate the vessel and introduce nitrogen gas, repeating this cycle.

Introduce hydrogen gas and repeat the evacuation-gas introduction cycle.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1310253/docs?utm_src=pdf-body#dl-serine-hydrazide-hydrochloride-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve 2,3,4-trihydroxybenzaldehyde in isopropanol and add it dropwise to the reaction

mixture.

Stir the reaction for an extended period (e.g., 10 hours).

Remove the solvent under reduced pressure.

Add ethanol and stir until the product crystallizes.

Visualized Experimental Workflows
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Click to download full resolution via product page

Figure 1. Two-Step Synthesis of Benserazide HCl.
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Figure 2. One-Pot Synthesis of Benserazide HCl.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific data in the scientific literature detailing the direct biological

activities or signaling pathway involvement of DL-serine hydrazide hydrochloride itself. Its

primary role is documented as a synthetic intermediate.[4][7]

However, to provide a broader context for potential research, the biological activities of the

parent molecule, serine, and the hydrazide functional group are briefly summarized below. It is

important to note that these activities are not directly attributed to DL-serine hydrazide
hydrochloride and would require experimental validation.

Serine Derivatives: L-serine and its derivatives are known to play crucial roles in the central

nervous system, including protein synthesis, cell proliferation, and as precursors to
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neurotransmitters.[8] D-serine, in particular, is an important co-agonist of the N-methyl-D-

aspartate (NMDA) receptor, which is involved in synaptic plasticity and memory.[8] Some

serine derivatives have been investigated for their potential neuroprotective and antitumor

activities.[8][9]

Hydrazide Derivatives: The hydrazide functional group is a component of many compounds

with a wide range of biological activities.[10] Various hydrazide derivatives have been

reported to possess antibacterial, antifungal, antiviral, anti-inflammatory, and anticonvulsant

properties.[11][12][13]

Given the absence of direct evidence, the exploration of the biological effects of DL-serine
hydrazide hydrochloride represents a potential area for future research.

Conclusion
DL-serine hydrazide hydrochloride is a well-characterized compound with established

chemical and physical properties. Its primary and most significant application is as a key

starting material in the synthesis of the pharmaceutical agent Benserazide. While direct

biological activities of DL-serine hydrazide hydrochloride are not yet documented, its

structural components suggest potential avenues for investigation in medicinal chemistry and

drug discovery. This guide provides a foundational resource for professionals working with this

important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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